(6S,9R)-2-Hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid

Natural Product Chemistry Stereochemistry Quality Control
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H20O4
Molecular Weight 240.29 g/mol
Cat. No. B15595113
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(6S,9R)-2-Hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid
Molecular FormulaC13H20O4
Molecular Weight240.29 g/mol
Structural Identifiers
InChIInChI=1S/C13H20O4/c1-8-6-9(14)7-13(2,3)10(8)4-5-11(15)12(16)17/h6,10-11,15H,4-5,7H2,1-3H3,(H,16,17)/t10-,11-/m1/s1
InChIKeyDRGFANANRHKQAN-GHMZBOCLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Defined Megastigmane Scaffold for Plant Metabolite Research


(6S,9R)-2-Hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid (CAS 2089289-59-6) is a stereochemically pure megastigmane-type hemiterpenoid [1]. First isolated from Sedum sarmentosum via bioassay-guided fractionation, its absolute configuration was established by 1D/2D NMR and MS [1]. The compound is commercially available for research use as a white solid with ≥98% purity .

Defined stereochemistry aglycone for plant metabolite profiling
Sedum sarmentosum authentic standard candidate
Megastigmane SAR probe with reported radical-scavenging baseline

Why Structural Variation Prevents Generic Substitution


The compound's stereochemical and functional-group specificity directly impacts measurable activity. For instance, the free acid form exhibits slightly lower ABTS radical scavenging activity (0.039 μM Trolox equiv./μmol) compared to its methyl ester derivative (0.042 μM Trolox equiv./μmol) [1]. Additionally, the (6S,9R) configuration is critical; diastereomeric or racemic mixtures would confound SAR studies, and substitution with more potent flavonoids (e.g., quercetin at 0.67 μM Trolox equiv./μmol) fails to replicate the megastigmane core's unique chemotype [1]. Substitution without this specific stereochemistry undermines reproducible natural-product characterization and bioactivity interpretation.

Glycosylation Aglycone form lacks glucoside moiety present in anti-HCV roseoside; bioactivity profile may differ completely.
Stereochemistry C-9 configuration is critical; (6S,9R) isomer may not reproduce reported activity of 9S or racemic mixtures.
Class diversity Over 800 megastigmane variants exist; generic C13-norisoprenoid sourcing cannot ensure consistent experimental outcomes.

Key Evidence Differentiating This Aglycone from Analogs


Radical Scavenging vs. Quercetin Benchmark

The compound possesses a defined (6S,9R) absolute configuration, established by 1D/2D NMR and MS analysis, and is supplied with ≥98% chemical purity [1]. In contrast, many megastigmane isolates are reported only as relative configurations or as racemic mixtures, leading to ambiguous SAR interpretation.

Radical scavenging
Head-to-head
0.039 μM Trolox eq./μmol vs. quercetin: 0.67 μM Trolox eq./μmol (17.2× higher)
Reported weak radical-scavenging context for aglycone.
ABTS assay; benchmark for antioxidant SAR.
Natural Product Chemistry Stereochemistry Quality Control

Cytotoxicity Profile in Hepatocellular Carcinoma

In the ABTS radical cation-scavenging assay, (6S,9R)-2-hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid (1) exhibited weak antioxidant activity (0.039 μM Trolox equivalent per μmol), which is 7.1% lower than its methyl ester derivative (2, 0.042 μM Trolox/μmol) and 17.2‑fold lower than the flavonoid quercetin (9, 0.67 μM Trolox/μmol) [1].

HCC cytotoxicity
Data to verify
Weak activity (unquantified)
Reported cell-model response context; may not support anti-HCC lead selection.
HepG2 / Hep3B assay; class-level inference.
Antioxidant Megastigmane Natural Product

Structural Divergence from Anti-HCV Glycoside Roseoside

Against HepG2 and Hep3B hepatocellular carcinoma cell lines, compounds 1–9 (including the target megastigmane and seven known flavonoids) exhibited only weak anti-HCC activity [1]. While exact IC50 values were not reported, the uniform weakness across the series indicates that this specific megastigmane chemotype is not a potent cytotoxic agent, unlike many flavonoids and terpenoids.

Anti-HCV divergence
Cross-study
Aglycone – no data Roseoside: reported HCV RNA reduction, no cytotoxicity (200 μM)
Absence of glucoside differentiates chemical properties; not a roseoside substitute.
HCV replicon system; glycosylation-dependent bioactivity context.
Cytotoxicity Hepatocellular Carcinoma Natural Product

Isolation Source: Sedum sarmentosum Chemotype

Commercial availability of (6S,9R)-2-hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid includes batch-specific purity of ≥98% (HPLC) and defined storage conditions (powder: -20°C for 3 years; in solvent: -80°C for 1 year) . Many natural product isolates lack such formal purity certification and stability data.

Isolation source
Supporting evidence
Sedum sarmentosum (Crassulaceae) chemotype
Supports provenance-specific analytical standard use.
Distinct from megastigmanes of other plant sources.
Quality Control Analytical Standard Procurement

Validated Application Scenarios


Phytochemical Profiling Standard for Sedum sarmentosum

Use as an authenticated, stereochemically defined reference for the identification and quantification of megastigmanes in plant extracts or complex mixtures. The compound's absolute configuration and ≥98% purity [1] enable accurate retention time and spectral library building.

Antioxidant SAR Reference Compound

Employ as a comparator to evaluate the influence of the C-2 hydroxyl and carboxylic acid group on ABTS radical scavenging activity. The 7.1% lower activity versus its methyl ester [1] provides a quantitative baseline for functional-group modification studies.

Aglycone Substrate for Glycosylation Studies

Leverage the documented weak anti-HCC activity [1] to serve as a negative control or reference point when evaluating more potent natural product leads against HepG2 and Hep3B cell lines.

Selectivity Control in Hepatoprotective Assays

Utilize the compound's well-defined chromatographic and spectral properties (HPLC purity ≥98% ) to develop and validate analytical methods for the detection of megastigmane-type hemiterpenoids in dietary supplements, botanical extracts, or environmental samples.

Application
Selection Property
Validation Focus
Phytochemical profiling standard
Defined (6S,9R) aglycone scaffold
LC-MS / HPLC method verification for S. sarmentosum
Antioxidant SAR reference
Reported weak ABTS radical scavenging baseline
Comparative radical-scavenging assay interpretation
Glycosylation substrate
Aglycone without glucoside moiety
Enzymatic conversion monitoring to glycosylated congeners
Selectivity control in hepatoprotective assays
Reported weak HCC cytotoxicity profile
Assay specificity validation for structure-dependent bioactivity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for (6S,9R)-2-Hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.